N-(4-fluorobenzyl)-5-methyl-2-thiophenecarboxamide

• IUPAC Name: N-[(4-fluorophenyl)methyl]-5-methylthiophene-2-carboxamide
• InChI: InChI=1S/C13H12FNOS/c1-9-2-7-12(17-9)13(16)15-8-10-3-5-11(14)6-4-10/h2-7H,8H2,1H3,(H,15,16)
• InChI Key: UJYNHOPWLAADSC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(S1)C(=O)NCC2=CC=C(C=C2)F
• Molecular Formula: C13H12FNOS
• Molecular Weight: 249.31 g/mol

Description

N-(4-fluorobenzyl)-5-methyl-2-thiophenecarboxamide, also known as FUB-AMB, is a synthetic cannabinoid that has been gaining attention in the scientific community due to its potential applications in research.

Scientific Research Applications

N-(4-fluorobenzyl)-5-methyl-2-thiophenecarboxamide has been used in scientific research to study the endocannabinoid system and its role in various physiological processes. It has also been used to investigate the effects of synthetic cannabinoids on the brain and behavior.

Mechanism of Action

N-(4-fluorobenzyl)-5-methyl-2-thiophenecarboxamide acts as a potent agonist at the cannabinoid receptors CB1 and CB2, which are located throughout the body and are involved in a variety of physiological processes. Activation of these receptors by N-(4-fluorobenzyl)-5-methyl-2-thiophenecarboxamide can lead to changes in neurotransmitter release, gene expression, and cell signaling pathways.
Biochemical and Physiological Effects:
N-(4-fluorobenzyl)-5-methyl-2-thiophenecarboxamide has been shown to produce a range of biochemical and physiological effects, including altered motor activity, changes in body temperature and heart rate, and alterations in memory and learning. It has also been shown to have analgesic and anti-inflammatory properties.

Advantages and Limitations for Lab Experiments

One advantage of using N-(4-fluorobenzyl)-5-methyl-2-thiophenecarboxamide in laboratory experiments is its potency and selectivity for the cannabinoid receptors, which allows for precise manipulation of the endocannabinoid system. However, the use of synthetic cannabinoids in research can be limited by their potential for abuse and their lack of specificity for particular receptor subtypes.

Future Directions

Future research on N-(4-fluorobenzyl)-5-methyl-2-thiophenecarboxamide could focus on its potential therapeutic applications, such as its use as an analgesic or anti-inflammatory agent. It could also investigate the effects of long-term exposure to synthetic cannabinoids on brain function and behavior. Additionally, further studies could explore the potential for developing more selective and specific cannabinoid receptor agonists.
In conclusion, N-(4-fluorobenzyl)-5-methyl-2-thiophenecarboxamide is a synthetic cannabinoid that has potential applications in scientific research. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been explored in this paper. Further research is needed to fully understand the potential of N-(4-fluorobenzyl)-5-methyl-2-thiophenecarboxamide and other synthetic cannabinoids for therapeutic and research purposes.

Synthesis Methods

N-(4-fluorobenzyl)-5-methyl-2-thiophenecarboxamide can be synthesized through a multi-step process that involves the reaction of 5-methyl-2-thiophenecarboxylic acid with 4-fluorobenzyl chloride in the presence of a base such as triethylamine. The resulting intermediate is then reacted with an amine such as methylamine or ethylamine to yield N-(4-fluorobenzyl)-5-methyl-2-thiophenecarboxamide.